Cas no 825654-55-5 (5,8-Difluoro-2-methylquinazolin-4(3H)-one)
825654-55-5 structure
Product Name:5,8-Difluoro-2-methylquinazolin-4(3H)-one
CAS No:825654-55-5
MF:C9H6F2N2O
MW:196.153548717499
CID:687528
PubChem ID:136235195
Update Time:2025-04-19
5,8-Difluoro-2-methylquinazolin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Quinazolinone, 5,8-difluoro-2-methyl-
- 5,8-difluoro-2-methyl-1H-quinazolin-4-one
- 5,8-difluoro-2-methyl-3,4-dihydroquinazolin-4-one
- OWYQUFPESYKSJB-UHFFFAOYSA-N
- 5,8-Difluoro-2-methylquinazolin-4(1H)-one
- 825654-55-5
- DTXSID00591948
- SCHEMBL331566
- 5,8-difluoro-2-methyl-3H-quinazolin-4-one
- 5,8-Difluoro-2-methylquinazolin-4(3H)-one
-
- Inchi: 1S/C9H6F2N2O/c1-4-12-8-6(11)3-2-5(10)7(8)9(14)13-4/h2-3H,1H3,(H,12,13,14)
- InChI Key: OWYQUFPESYKSJB-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C2=C1C(NC(C)=N2)=O)F
Computed Properties
- Exact Mass: 196.04481914g/mol
- Monoisotopic Mass: 196.04481914g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 41.5Ų
5,8-Difluoro-2-methylquinazolin-4(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D205390-50mg |
5,8-Difluoro-2-methylquinazolin-4(3H)-one |
825654-55-5 | 50mg |
$ 525.00 | 2022-06-05 | ||
| TRC | D205390-100mg |
5,8-Difluoro-2-methylquinazolin-4(3H)-one |
825654-55-5 | 100mg |
$ 870.00 | 2022-06-05 |
5,8-Difluoro-2-methylquinazolin-4(3H)-one Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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